Cas no 1804490-67-2 (3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1804490-67-2
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873591
• Update Time: 2025-05-24

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-1-3-5(7(11)12)4(8(13,14)15)2-16-6(3)10/h2,7H,1H2
• InChI Key： ZYCNLAYQCLJCAU-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=CC(C(F)(F)F)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804490-67-2)

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, chloro, difluoromethyl, and trifluoromethyl substituents on a pyridine backbone, make it a valuable intermediate for synthesizing a wide range of biologically active molecules. This compound has been extensively explored in the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.

The bromomethyl group at the 3-position of the pyridine ring provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity has been leveraged in the synthesis of kinase inhibitors, which are crucial in targeting various types of cancer. For instance, recent studies have demonstrated its utility in generating small-molecule inhibitors that selectively bind to tyrosine kinases, thereby disrupting aberrant signaling pathways involved in tumor growth and progression.

The chloro substituent at the 2-position introduces another layer of reactivity, allowing for nucleophilic substitution reactions that can be harnessed to introduce diverse functional groups. This feature has been exploited in the development of antiviral agents, where modifications at this position have been shown to enhance binding affinity to viral proteases and polymerases. Additionally, the combination of chloro and bromomethyl groups provides a strategic handle for convergent synthetic strategies, enabling rapid access to structurally diverse libraries of compounds.

The presence of both difluoromethyl and trifluoromethyl groups at the 4- and 5-positions, respectively, imparts significant lipophilicity and metabolic stability to derived molecules. These substituents are well-known for their ability to improve pharmacokinetic properties, such as oral bioavailability and resistance to enzymatic degradation. In particular, trifluoromethylation has been widely employed in medicinal chemistry to enhance binding interactions with biological targets due to its ability to modulate electronic properties and hydrophobicity.

Recent advancements in fluorinated compound synthesis have highlighted the importance of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine as a key building block. Researchers have utilized flow chemistry techniques to streamline the preparation of derivatives with enhanced purity and yield. These methods have enabled high-throughput screening campaigns, accelerating the discovery process for new drug candidates. Moreover, computational modeling studies have predicted that compounds derived from this scaffold exhibit promising binding affinities for various therapeutic targets, including G protein-coupled receptors (GPCRs) and ion channels.

In clinical settings, derivatives of this compound have shown encouraging results in preclinical trials for treating inflammatory disorders. The pyridine core is a common motif in nonsteroidal anti-inflammatory drugs (NSAIDs), and modifications based on this scaffold have led to compounds with improved efficacy and reduced side effects. The bromomethyl, chloro, difluoromethyl, and trifluoromethyl groups collectively contribute to a robust pharmacophore that can be fine-tuned to achieve desired pharmacological profiles.

The agrochemical industry has also recognized the potential of this compound as a precursor for developing novel pesticides. Pyridine-based herbicides and fungicides are widely used due to their effectiveness against a broad spectrum of pests. By leveraging the reactivity of its substituents, chemists have synthesized derivatives that exhibit enhanced selectivity and environmental compatibility. For example, recent patents describe novel formulations that combine this compound with other heterocycles to create systemic agents that target plant pathogens while minimizing toxicity to non-target organisms.

Future research directions may explore the use of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine in biocatalysis and green chemistry initiatives. The integration of enzymatic reactions with traditional synthetic methodologies could provide sustainable routes to complex molecules while reducing waste generation. Additionally, advances in photoredox catalysis may enable new transformations at functionalized pyridine positions, further expanding the synthetic utility of this versatile intermediate.

In summary,3-(Bromomethyl)-2-chloro-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804490-67-2) represents a cornerstone in modern medicinal and agrochemical research. Its unique structural attributes offer unparalleled opportunities for designing innovative therapeutics and sustainable agricultural solutions. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of molecular innovation across multiple scientific disciplines.